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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B15588451

Disclaimer: Specific disposal procedures for 13-Dehydroxyindaconitine are not widely
published. The following guidance is based on best practices for the disposal of highly toxic
alkaloids, such as the structurally related compound Aconitine. All procedures must be
conducted in strict accordance with local, state, and federal regulations. Always consult with
your institution's Environmental Health and Safety (EHS) office before handling or disposing of
this compound.

13-Dehydroxyindaconitine is a naturally occurring diterpenoid alkaloid.[1] Due to its
classification and similarity to other highly toxic Aconitum alkaloids, it must be managed as an
acute hazardous waste. The following procedures provide essential safety and logistical
information for its proper disposal.

Hazard Identification and Handling

Due to its structural similarity to Aconitine, 13-Dehydroxyindaconitine should be treated as a
highly toxic substance. The primary routes of exposure are ingestion and inhalation.[2]

Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure the
following PPE is worn:

o Gloves: Nitrile or other chemical-resistant gloves. Contaminated gloves must be disposed of
as hazardous waste.

o Eye Protection: Safety goggles or a face shield.
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e Lab Coat: Alab coat or other protective clothing is mandatory.

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[3] If there is a risk of generating dust, a suitable respirator must be worn.[2]

Data Summary: Handling and Hazard Profile

The following table summarizes key information, using Aconitine as a reference for hazard

classification.

Parameter Information Source(s)
Chemical Name 13-Dehydroxyindaconitine [1]

CAS Number 77757-14-3 N/A
Compound Type Diterpenoid Alkaloid [1][4]

Assumed Hazard Class

6.1 (Toxic Substance)

[2](3]

Assumed UN Number

UN1544

[3]05]

Proper Shipping Name

Alkaloids, solid, n.o.s.

[2](3]

Assumed Packing Group

| (High Danger)

[2](3]

Primary Hazards

Fatal if swallowed or inhaled

[2]

Storage

Store locked up, in a cool, dry,
well-ventilated area away from
incompatible materials like

strong oxidizing agents.

[3]05]

Step-by-Step Disposal Protocol

This protocol outlines the process from waste generation to final disposal.

1. Waste Classification:

» All materials contaminated with 13-Dehydroxyindaconitine must be classified as acute

hazardous waste. This includes:
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o Unused or expired pure compound.

o Contaminated labware (e.g., weigh boats, pipette tips, gloves).[6]

o Solutions containing the compound.

o Empty containers that held the compound.[6]

2. Waste Segregation:

e Do Not Mix: Do not mix 13-Dehydroxyindaconitine waste with other chemical wastes,
especially non-hazardous waste.[7]

o Keep solid and liquid waste streams separate.

o Store away from incompatible chemicals, such as strong oxidizing agents.[5]

3. Container Selection and Labeling:

o Container Type: Use only compatible, leak-proof containers. For solid waste, a high-density
polyethylene (HDPE) container is suitable. For liquid waste, glass or HDPE containers are
appropriate.[7][8] The container must be in good condition with a securely fitting lid.

o Container Labeling:

o As soon as waste is first added, affix a hazardous waste tag provided by your institution's
EHS office.

o The label must clearly state:

The words "Hazardous Waste"

The full chemical name: "13-Dehydroxyindaconitine"

The associated hazards (e.g., "Acutely Toxic")

The accumulation start date.

4. Waste Accumulation in a Satellite Accumulation Area (SAA):
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e Waste must be stored at or near the point of generation in a designated SAA.[9]
o Keep the waste container closed at all times, except when adding waste.[9]
o Ensure the SAA s in a secondary containment tray to prevent the spread of potential spills.

e Volume Limits: Do not accumulate more than one quart of p-listed (acutely hazardous) waste
at an SAA.[6]

5. Arranging for Disposal:

e Once the container is full (no more than 75% for liquids) or the accumulation time limit set by
your institution is reached, contact your EHS office to request a waste pickup.[8]

» Do not attempt to dispose of this chemical down the drain or in regular trash.[10]

Protocol for Empty Container Decontamination

Empty containers that once held 13-Dehydroxyindaconitine must be treated as acute
hazardous waste.[6] Alternatively, a triple-rinse procedure can be performed to decontaminate
them, with the rinsate being collected as hazardous waste.

Triple-Rinse Protocol:
e Select a solvent that readily dissolves 13-Dehydroxyindaconitine.

» Rinse the container with a small amount of the solvent, ensuring the entire inner surface is
contacted.

e Pour the rinsate into a designated hazardous waste container.
* Repeat the rinse process two more times.

¢ The collected rinsate is now considered acute hazardous waste and must be disposed of
accordingly.

o After triple-rinsing, deface the original label on the container before disposal as non-
hazardous waste, pending confirmation from your EHS office.
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Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 13-Dehydroxyindaconitine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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